Cas no 2137832-73-4 ([5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine)

• Product Name: [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine
• CAS No: 2137832-73-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6349556
• PubChem ID: 165956622
• Update Time: 2025-05-20

[5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [5-(oxan-4-yl)-2-propylfuran-3-yl]methanamine
• EN300-705171
• 2137832-73-4
• [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine

• Inchi： 1S/C13H21NO2/c1-2-3-12-11(9-14)8-13(16-12)10-4-6-15-7-5-10/h8,10H,2-7,9,14H2,1H3
• InChI Key： ALDUFBGXYVRKHX-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC(CN)=C(CCC)O2)CC1

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4Ų

Additional information on [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine

Introduction to [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine (CAS No. 2137832-73-4)

[5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137832-73-4, has garnered attention due to its potential applications in drug development and bioorganic synthesis. The molecular structure of this compound incorporates a furan ring linked to an oxane moiety, which contributes to its distinct chemical behavior and reactivity.

The [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine molecule exhibits a complex interplay of electronic and steric effects, making it a valuable intermediate in synthetic chemistry. Its furan ring, a five-membered heterocycle containing an oxygen atom, is known for its ability to participate in various chemical reactions such as nucleophilic addition and electrocyclization. The presence of the oxane group further enhances its versatility by introducing another level of stereochemical complexity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds like [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine in the design of novel therapeutic agents. Studies have demonstrated that the structural features of this compound can be leveraged to develop molecules with enhanced binding affinity and selectivity towards biological targets. For instance, modifications to the furan and oxane moieties have been explored to optimize pharmacokinetic properties and reduce potential side effects.

In the context of drug discovery, [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine serves as a valuable building block for constructing more complex scaffolds. Its reactivity allows for the facile introduction of various functional groups, enabling chemists to tailor the molecule for specific biological activities. This flexibility has been exploited in the synthesis of potential candidates for treating a range of diseases, including neurological disorders and inflammatory conditions.

The synthesis of [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps often include the formation of the furan ring through cyclization reactions, followed by functionalization at the 5-position with the oxane group. The introduction of the propyl substituent at the 2-position further refines the molecular architecture, contributing to its unique properties.

One of the most compelling aspects of [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine is its potential as a scaffold for drug development. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives with improved pharmacological profiles. These efforts have led to several promising candidates that are currently undergoing further investigation in preclinical studies.

The role of [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine in bioorganic synthesis extends beyond its applications in drug discovery. It has also been employed as a key intermediate in the preparation of agrochemicals and specialty chemicals. Its ability to undergo diverse transformations makes it a versatile tool for synthetic chemists working across multiple disciplines.

As our understanding of molecular interactions continues to evolve, compounds like [5-(Oxan-4-yl)-2-propylfuran-3-yl]methanamine will play an increasingly important role in developing innovative solutions for global health challenges. The ongoing research in this area underscores the need for continued investment in chemical synthesis and medicinal chemistry education.

The future prospects for [5-(Oxan-4-yll)-2-propylfuran--3--ylmethanimine are bright, with new synthetic strategies and computational tools enabling more efficient and sustainable methods for producing complex molecules. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this remarkable compound and its derivatives.